N-(4-(benzofuran-2-yl)thiazol-2-yl)-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-ethyl-5-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H16N4O2S/c1-3-22-11(2)8-13(21-22)17(23)20-18-19-14(10-25-18)16-9-12-6-4-5-7-15(12)24-16/h4-10H,3H2,1-2H3,(H,19,20,23)
• InChI Key: AAMOYFJOEANFPQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C(=O)NC2=NC(=CS2)C3=CC4=CC=CC=C4O3)C
• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol

Description

The compound “N-(4-(benzofuran-2-yl)thiazol-2-yl)-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide” is a complex organic molecule that contains several functional groups, including a benzofuran, a thiazole, a pyrazole, and a carboxamide.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple heterocyclic rings. The benzofuran and thiazole rings are aromatic and planar, while the pyrazole ring is also aromatic but may be less planar due to the presence of the nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. The benzofuran and thiazole rings are aromatic and thus relatively stable, but they can undergo electrophilic substitution reactions. The pyrazole ring can participate in various reactions due to the presence of the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. It would likely be a solid at room temperature, and its solubility would depend on the specific arrangement of the functional groups.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . The specific targets would depend on the exact biological activity exhibited by this compound.

Mode of Action

Thiazole derivatives are known to interact with their targets through various mechanisms, depending on the specific biological activity they exhibit For instance, some thiazole derivatives act as inhibitors for certain enzymes, while others may interact with cell receptors or DNA

Biochemical Pathways

Thiazole derivatives are known to affect a wide range of biochemical pathways, depending on their specific biological activity . For example, some thiazole derivatives involved in antimicrobial activity may disrupt bacterial cell wall synthesis, while those with antitumor activity may interfere with cell division or DNA replication. The exact biochemical pathways affected by this compound would require further investigation.

Pharmacokinetics

Thiazole derivatives, in general, have diverse pharmacokinetic properties depending on their specific chemical structure Some may be well-absorbed orally, while others may require intravenous administration They may be distributed throughout the body or may concentrate in specific tissues They may be metabolized by the liver or other organs, and excreted via the kidneys or bile

Result of Action

Thiazole derivatives are known to have a wide range of effects at the molecular and cellular level, depending on their specific biological activity . For example, some may cause cell death (apoptosis), while others may inhibit cell growth or proliferation. The exact molecular and cellular effects of this compound would require further investigation.

Action Environment

Factors such as ph, temperature, and presence of other substances can influence the action of many drugs

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-(benzofuran-2-yl)thiazol-2-yl)-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide is its specificity for the glutaminase enzyme, which makes it a promising candidate for cancer treatment. However, there are also some limitations to its use in lab experiments, including its low solubility and stability, which can make it difficult to work with. In addition, the mechanism of action of this compound is complex and not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on N-(4-(benzofuran-2-yl)thiazol-2-yl)-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide, including the development of more stable and soluble analogs of the compound. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential for use in combination with other cancer treatments. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans, and to identify the optimal dosing and treatment regimens for different types of cancer.

Scientific Research Applications

N-(4-(benzofuran-2-yl)thiazol-2-yl)-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide has been extensively studied in preclinical models of cancer, including breast, lung, and prostate cancer. It has been shown to inhibit the growth of cancer cells by targeting the glutaminase enzyme, which is essential for the survival of cancer cells. This compound has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.